Cas no 14718-38-8 (Ethanone, 1-(2-hydroxy-6-propoxyphenyl)-)

• Product Name: Ethanone, 1-(2-hydroxy-6-propoxyphenyl)-
• CAS No: 14718-38-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1318379
• PubChem ID: 12153317
• Update Time: 2025-04-20

Ethanone, 1-(2-hydroxy-6-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-hydroxy-6-propoxyphenyl)-
• DB-406479
• AKOS000112339
• 14718-38-8
• SCHEMBL7648612
• 1-(2-hydroxy-6-propoxyphenyl)ethanone
• CHEMBL3274351

• Inchi： 1S/C11H14O3/c1-3-7-14-10-6-4-5-9(13)11(10)8(2)12/h4-6,13H,3,7H2,1-2H3
• InChI Key： WPDKEEGSHVJQMW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1C(C)=O)O)CCC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53